(2,4,6-trichloro-3,5-dimethylphenoxy)acetic acid

• IUPAC Name: 2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetic acid
• InChI: InChI=1S/C10H9Cl3O3/c1-4-7(11)5(2)9(13)10(8(4)12)16-3-6(14)15/h3H2,1-2H3,(H,14,15)
• InChI Key: FQHIEEUNXXZOGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)OCC(=O)O)Cl)C)Cl
• Molecular Formula: C10H9Cl3O3
• DSSTOX Substance ID: DTXSID101214994
• Molecular Weight: 283.5 g/mol
• CAS RN: 19545-98-3

Description

(2,4,6-trichloro-3,5-dimethylphenoxy)acetic acid, commonly known as 2,4,5-T, is a synthetic herbicide that was widely used in the past for weed control. However, due to its toxic effects on humans and the environment, its use has been banned in many countries.

Mechanism of Action

2,4,5-T works by disrupting the plant's growth and development. It interferes with the plant's ability to produce certain hormones, which leads to stunted growth and eventually death. It also affects the plant's ability to photosynthesize, which further contributes to its death.
Biochemical and Physiological Effects:
2,4,5-T has been shown to have toxic effects on humans and animals. It can cause skin irritation, respiratory problems, and damage to the liver and kidneys. It has also been linked to certain types of cancer.

Advantages and Limitations for Lab Experiments

2,4,5-T has been used in laboratory experiments to study plant growth and development. It has also been used to study the effects of herbicides on the environment. However, due to its toxic effects, its use in lab experiments has been limited.

Future Directions

In the future, research on 2,4,5-T should focus on finding safer alternatives for weed control. It should also focus on developing methods for the remediation of contaminated soil and water. Additionally, research should be conducted on the long-term effects of 2,4,5-T on the environment and human health.
Conclusion:
In conclusion, 2,4,5-T is a synthetic herbicide that has been widely used in the past for weed control. However, due to its toxic effects on humans and the environment, its use has been limited in recent years. Research on 2,4,5-T should focus on finding safer alternatives for weed control and developing methods for the remediation of contaminated soil and water. Additionally, research should be conducted on the long-term effects of 2,4,5-T on the environment and human health.

Synthesis Methods

2,4,5-T can be synthesized by reacting 2,4,5-trichlorophenol with chloroacetic acid in the presence of a catalyst. The reaction produces 2,4,5-T and hydrochloric acid as a byproduct.

Scientific Research Applications

2,4,5-T has been extensively studied for its herbicidal properties. It has been used to control weeds in agriculture, forestry, and urban areas. However, due to its toxic effects, its use has been limited in recent years.